(4S,5R,6R)-3-Cyano-6-hydroxy-5-(2-isoquinoliniumyl)-6-phenyl-4-(4-pyridyl)-1,4,5,6-tetrahydro-2-pyridinethiolate

• Molecular Formula: C26H20N4OS
• Molecular Weight: 436.5 g/mol
• IUPAC Name: (2R,3R,4S)-5-cyano-2-hydroxy-3-isoquinolin-2-ium-2-yl-2-phenyl-4-pyridin-4-yl-3,4-dihydro-1H-pyridine-6-thiolate
• InChI: InChI=1S/C26H20N4OS/c27-16-22-23(19-10-13-28-14-11-19)24(30-15-12-18-6-4-5-7-20(18)17-30)26(31,29-25(22)32)21-8-2-1-3-9-21/h1-15,17,23-24,29,31H/t23-,24+,26+/m0/s1
• InChI Key: HCLBAVOYELLEJT-BFLUCZKCSA-N
• Isomeric SMILES: C1=CC=C(C=C1)[C@]2([C@@H]([C@H](C(=C(N2)[S-])C#N)C3=CC=NC=C3)[N+]4=CC5=CC=CC=C5C=C4)O
• Canonical SMILES: C1=CC=C(C=C1)C2(C(C(C(=C(N2)[S-])C#N)C3=CC=NC=C3)[N+]4=CC5=CC=CC=C5C=C4)O

Description

(4S,5R,6R)-3-Cyano-6-hydroxy-5-(2-isoquinoliniumyl)-6-phenyl-4-(4-pyridyl)-1,4,5,6-tetrahydro-2-pyridinethiolate is a useful research compound. Its molecular formula is C26H20N4OS and its molecular weight is 436.5 g/mol. The purity is usually 95%.
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